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Compound of Interest

Compound Name: 2-(2-Nitrovinyl)thiophene

Cat. No.: B151962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe and compliant disposal of 2-(2-
Nitrovinyl)thiophene, ensuring the safety of laboratory personnel and the protection of the

environment. The following procedures are based on established safety data and best

practices for handling hazardous chemical waste.

I. Hazard Profile and Safety Precautions
2-(2-Nitrovinyl)thiophene is classified as a hazardous substance. According to safety data

sheets, it is harmful if swallowed, and may cause skin, eye, and respiratory irritation[1].

Therefore, strict adherence to safety protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE): Always wear the following PPE when handling 2-(2-
Nitrovinyl)thiophene waste:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

All handling of this compound and its waste must be conducted in a well-ventilated laboratory

fume hood.
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II. Waste Collection and Storage
Proper segregation and storage of chemical waste are critical to prevent accidental reactions

and ensure safe disposal.

Waste Container Requirements:

Type: Use a designated, leak-proof, and chemically compatible container for solid and liquid

waste. Glass containers are generally suitable.

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "2-(2-Nitrovinyl)thiophene," and any other components in the waste stream.

Condition: Keep the waste container securely closed except when adding waste.

Storage Location:

Store the sealed waste container in a designated satellite accumulation area for hazardous

waste.

The storage area should be cool, dry, and well-ventilated, away from heat and ignition

sources.

Ensure the container is stored separately from incompatible materials.

III. Disposal Procedure
The primary and recommended method for the disposal of 2-(2-Nitrovinyl)thiophene is

through a licensed and approved hazardous waste disposal facility[1]. Under no circumstances

should this chemical be disposed of down the drain or in regular trash.

Step-by-Step Disposal Plan:

Waste Segregation: Collect all waste materials containing 2-(2-Nitrovinyl)thiophene,

including contaminated labware (e.g., pipette tips, weighing boats) and PPE, in the

designated hazardous waste container.
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Container Management: Do not overfill the waste container. Leave adequate headspace to

allow for expansion of contents.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor to arrange for the collection of

the hazardous waste.

Documentation: Complete all necessary waste disposal forms as required by your institution

and local regulations.

Handover: Transfer the waste to the authorized personnel for transport to the disposal

facility.

IV. Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the hood

running.

Contain: For small spills, use an inert absorbent material such as vermiculite, dry sand, or

earth to contain the substance. Do not use combustible materials like paper towels.

Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and the spilled

substance and place it in the designated hazardous waste container. Use non-sparking tools

if there is an ignition risk.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, and collect the

cleaning materials as hazardous waste.

Report: Report the spill to your EHS department.

V. Quantitative Data Summary
While specific quantitative limits for disposal are determined by local regulations and the

capabilities of the disposal facility, the following table summarizes key physical and chemical
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properties relevant to its handling and disposal.

Property Value Source

Molecular Formula C6H5NO2S TCI

Molecular Weight 155.17 g/mol TCI

Physical State Solid TCI

Melting Point 79.0 to 83.0 °C TCI

Solubility Soluble in Methanol TCI

VI. Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of 2-(2-
Nitrovinyl)thiophene.
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Caption: Disposal workflow for 2-(2-Nitrovinyl)thiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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